Methyl 4-(2,2-difluoroethoxy)-3-methylbenzoate

• Molecular Formula: C11H12F2O3
• Molecular Weight: 230.21 g/mol
• IUPAC Name: methyl 4-(2,2-difluoroethoxy)-3-methylbenzoate
• InChI: InChI=1S/C11H12F2O3/c1-7-5-8(11(14)15-2)3-4-9(7)16-6-10(12)13/h3-5,10H,6H2,1-2H3
• InChI Key: VPWNLHPHPKQSRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)OC)OCC(F)F

Description

Methyl 4-(2,2-difluoroethoxy)-3-methylbenzoate is a useful research compound. Its molecular formula is C11H12F2O3 and its molecular weight is 230.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of methyl 4-hydroxy-3-methylbenzoate (1.5 g, 9.0 mmol), 2,2-difluoroethanol (0.90 g, 10.8 mmol), triphenylphosphine (3.6 g, 13.5 mmol) in THF (40 mL) is added dropwise diethyl azodicarboxylate (4.9 mL, 10.8 mmol, 40% solution in toluene) at 0° C. The mixture is stirred at room temperature for 30 minutes, and then at 60° C. for 2 hours. After cooled to room temperature, the mixture is concentrated under reduced pressure. The residue is purified by column chromatography on silica gel eluting with n-hexane/ethyl acetate (18:1) to give 1.9 g (90% yield) of the title compound as a white solid.